Cas no 89315-59-3 (1,5-a-L-Arabinotriose)

• Product Name: 1,5-a-L-Arabinotriose
• CAS No: 89315-59-3
• MF: C₁₅H₂₆O₁₃
• MW: 414.359146595001
• CID: 2181663
• Update Time: 2025-05-24

1,5-a-L-Arabinotriose Chemical and Physical Properties

Names and Identifiers

• Arabinotriose
• O-alpha-L-Arabinofuranosyl-(1→5)-O-alpha-L-arabinofuranosyl-(1→5)-L-arabinose
• O-α-L-Arabinofuranosyl-(1→5)-O-α-L-arabinofuranosyl-(1→5)-L-arabinose (ACI)
• 1,5-a-L-Arabinotriose

• Inchi： 1S/C15H26O13/c16-1-5(18)9(20)6(19)3-25-14-13(24)11(22)8(28-14)4-26-15-12(23)10(21)7(2-17)27-15/h1,5-15,17-24H,2-4H2/t5-,6-,7-,8-,9+,10-,11-,12+,13+,14+,15+/m0/s1
• InChI Key： OWVAGPXFGJPSQI-OVXKXJPYSA-N
• SMILES： C([C@H]1[C@H](O)[C@@H](O)[C@H](OC[C@H](O)[C@H](O)[C@@H](O)C=O)O1)O[C@H]1[C@H](O)[C@@H](O)[C@H](CO)O1

Experimental Properties

• Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (70 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on 1,5-a-L-Arabinotriose

1,5-a-L-Arabinotriose: A Comprehensive Overview

1,5-a-L-Arabinotriose (CAS No. 89315-59-3) is a trisaccharide composed of three L-arabinose units linked in a specific glycosidic bond configuration. This compound is a member of the arabinan family, which is a type of pentosan commonly found in plant cell walls. The unique structure of 1,5-a-L-Arabinotriose makes it an interesting subject of study in various fields, including carbohydrate chemistry, biotechnology, and food science.

The molecular formula of 1,5-a-L-Arabinotriose is C₁₅H₂₄O₁₂, and its molecular weight is approximately 420.3 g/mol. The compound exists as a white, crystalline powder and is soluble in water but sparingly soluble in organic solvents such as ethanol and acetone. Its physical properties make it suitable for various applications in the food and pharmaceutical industries.

Recent studies have highlighted the importance of 1,5-a-L-Arabinotriose in understanding the structural diversity of plant cell walls. Researchers have focused on its role in the formation of arabinan polymers, which are crucial for maintaining the integrity and flexibility of plant tissues. For instance, a 2023 study published in the *Journal of Agricultural and Food Chemistry* explored the enzymatic hydrolysis of arabinan polymers to produce 1,5-a-L-Arabinotriose, which can be used as a prebiotic ingredient in functional foods.

In addition to its structural role, 1,5-a-L-Arabinotriose has been investigated for its potential applications in the development of novel biopolymers. A 2022 study in *Carbohydrate Polymers* demonstrated that this compound can be used as a building block for synthesizing biodegradable films with enhanced mechanical properties. These films have potential applications in packaging materials for the food industry, offering an eco-friendly alternative to traditional plastics.

The production of 1,5-a-L-Arabinotriose involves enzymatic hydrolysis of arabinan extracted from plant sources such as wheat bran or rice hulls. Advances in enzyme technology have made this process more efficient and cost-effective. For example, researchers have identified novel fungal strains capable of producing high yields of this compound through solid-state fermentation. This development has significant implications for scaling up production to meet industrial demands.

From a nutritional perspective, 1,5-a-L-Arabinotriose has been shown to exhibit prebiotic activity by selectively promoting the growth of beneficial gut bacteria such as *Bifidobacterium* and *Lactobacillus*. A 2023 study published in *Applied Microbiology and Biotechnology* found that incorporating this compound into dietary supplements could enhance gut health and improve digestion. These findings underscore its potential as a functional ingredient in health foods and dietary supplements.

Furthermore, recent research has explored the use of 1,5-a-L-Arabinotriose in drug delivery systems. Its biocompatibility and ability to form stable complexes with active pharmaceutical ingredients make it an attractive candidate for developing targeted drug delivery systems. A 2023 paper in *Biomaterials Science* reported successful encapsulation of anti-cancer drugs using this compound, demonstrating its potential in advancing medical therapies.

In conclusion, 1,5-a-L-Arabinotriose (CAS No. 89315-59-3) is a versatile compound with significant applications across multiple industries. Its unique structure and functional properties make it an invaluable component in food science, biotechnology, and pharmaceutical research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.